2-(2-methoxy-4-{[(2-pyridinylmethyl)amino]methyl}phenoxy)acetamide hydrochloride

• IUPAC Name: 2-[2-methoxy-4-[(pyridin-2-ylmethylamino)methyl]phenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C16H19N3O3.ClH/c1-21-15-8-12(5-6-14(15)22-11-16(17)20)9-18-10-13-4-2-3-7-19-13;/h2-8,18H,9-11H2,1H3,(H2,17,20);1H
• InChI Key: VVDQYBMQVZYDCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNCC2=CC=CC=N2)OCC(=O)N.Cl
• Molecular Formula: C16H20ClN3O3
• Molecular Weight: 337.80 g/mol

Description

2-(2-methoxy-4-{[(2-pyridinylmethyl)amino]methyl}phenoxy)acetamide hydrochloride, also known as MPAPA, is a chemical compound that has been studied for its potential therapeutic uses. MPAPA is a selective inhibitor of the protein kinase CK2, which has been implicated in various diseases, including cancer and Alzheimer's disease.

Mechanism of Action

2-(2-methoxy-4-{[(2-pyridinylmethyl)amino]methyl}phenoxy)acetamide hydrochloride is a selective inhibitor of CK2, which is a protein kinase that regulates various cellular processes, including cell growth, proliferation, and survival. CK2 has been shown to be overexpressed in various cancers, making it a potential target for cancer therapy. By inhibiting CK2, this compound can block the growth and survival of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis (programmed cell death), inhibit cell growth and proliferation, and reduce the expression of various oncogenes. In Alzheimer's disease, this compound has been shown to reduce the formation of amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-methoxy-4-{[(2-pyridinylmethyl)amino]methyl}phenoxy)acetamide hydrochloride in lab experiments is its selectivity for CK2. This allows researchers to specifically target CK2 without affecting other cellular processes. However, one limitation of using this compound is its low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for 2-(2-methoxy-4-{[(2-pyridinylmethyl)amino]methyl}phenoxy)acetamide hydrochloride research. One area of research is to further investigate the potential therapeutic uses of this compound in cancer and Alzheimer's disease. Another area of research is to develop more efficient synthesis methods for this compound to improve its solubility and ease of use in lab experiments. Additionally, researchers can explore the potential of this compound as a tool for studying the role of CK2 in various cellular processes.

Scientific Research Applications

2-(2-methoxy-4-{[(2-pyridinylmethyl)amino]methyl}phenoxy)acetamide hydrochloride has been studied extensively for its potential therapeutic uses. One of the main areas of research has been in cancer treatment, where CK2 has been shown to play a role in tumor growth and survival. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. This compound has also been studied for its potential use in Alzheimer's disease, where CK2 has been implicated in the formation of amyloid plaques in the brain.